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Compound of Interest

Compound Name: NM107

cat. No.: 81679029

This guide provides detailed information for researchers, scientists, and drug development
professionals on the proper storage and handling of AMN107 powder and solutions.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of AMN107?

AMN107 powder is stable for extended periods when stored correctly. For optimal stability,
store the lyophilized powder at -20°C, desiccated, and protected from light.[1] Under these
conditions, the chemical is stable for up to 24 months.[1] Alternative storage conditions are also
cited, with stability for up to 3 years at -20°C and 2 years at 4°C.[2][3] The powder is typically
shipped at room temperature for short durations.[2][4]

Q2: What is the best solvent to dissolve AMN107?

The recommended solvent for preparing stock solutions of AMN107 is Dimethyl Sulfoxide
(DMSO).[1][5][6][7] It is poorly soluble in ethanol and practically insoluble in water.[1][7] When
using DMSQO, it is advisable to use a fresh, unopened bottle, as DMSO is hygroscopic and
absorbed water can impact solubility.[4]

Q3: How do | prepare a stock solution of AMN1077?

To prepare a stock solution, dissolve AMN107 powder in high-quality DMSO.[1][7] The solubility
in DMSO is high, with sources reporting concentrations ranging from >26.5 mg/mL to 100
mg/mL.[1][4][5][6] To aid dissolution, especially for higher concentrations, gentle warming of the
tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath is recommended.[6][7]
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Q4: How should | store AMN107 stock solutions?

Once prepared, stock solutions should be aliquoted into smaller, single-use volumes to prevent
degradation from repeated freeze-thaw cycles.[1][4][8] For long-term storage, -80°C is
recommended, where solutions can be stable for 6 months to a year.[4][7][8] For shorter-term
storage, -20°C is suitable, with stability reported from one month up to several months.[4][5][8]
It is generally advised to use solutions within 3 months to avoid any loss of potency.[1]

Q5: Is AMN107 sensitive to light or temperature?

Yes, for optimal stability, both the solid powder and solutions should be protected from
prolonged exposure to light.[1] While the solid form is stable under thermal stress, it is
susceptible to degradation under harsh acidic, basic, or oxidative conditions.[9]

Troubleshooting Guide
Problem: The AMN107 powder is not visible or is stuck to the walls of the vial.

o Cause: Due to the small quantity and electrostatic properties, the powder may be highly
dispersed and adhere to the vial's surface during shipping.[7]

e Solution: Before opening, centrifuge the vial briefly to collect all the powder at the bottom.[7]

Problem: The AMN107 is not dissolving completely in DMSO.

Cause 1: The concentration may be too high for the volume of solvent.

e Solution 1: Check the solubility data and ensure you are using an adequate volume of
DMSO.

e Cause 2: The compound may require energy to fully dissolve.

e Solution 2: Gently warm the solution to 37°C for a few minutes and/or use an ultrasonic bath
to facilitate dissolution.[7]

e Cause 3: The DMSO may have absorbed moisture from the air, reducing its solvating power.
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e Solution 3: Use a new, unopened bottle of anhydrous, high-grade DMSO for the best results.

[4]

Problem: A precipitate formed when | diluted my DMSO stock solution into an aqueous buffer or
cell culture medium.

e Cause: AMN107 has very low solubility in aqueous solutions.[1][7] When a concentrated
DMSO stock is rapidly diluted into a buffer, the compound can crash out of solution.

e Solution 1 (Recommended): Perform a serial dilution. First, dilute the high-concentration
DMSO stock to an intermediate concentration with DMSO. Then, add this intermediate stock
to the aqueous medium. This gradual reduction in DMSO concentration can help maintain
solubility.[7]

e Solution 2: Pre-warm both the stock solution and the aqueous medium to 37°C before mixing
to reduce the risk of precipitation.[7]

e Solution 3: If a precipitate still forms, you may be able to redissolve it by gently warming and
sonicating the final solution, but this is not guaranteed.[7]

Data Presentation

Table 1: Storage Conditions for AMN107 Powder

Storage Temperature Duration of Stability Additional Notes

Recommended for long-term
-20°C 24 months - 3 years storage. Keep desiccated and
protected from light.[1][2][3]

Suitable for intermediate-term
4°C 2 years storage. Keep sealed and

away from moisture.[2][3][4]

Stable for short periods, but

Room Temperature Short-term (shipping) not recommended for storage.

[4]
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Table 2: Storage and Solubility of AMN107 Solutions

Parameter Details Notes
. . . Use anhydrous, high-grade
Primary Solvent Dimethyl Sulfoxide (DMSO)
DMSO.[4]
o Sonication or gentle warming
Solubility in DMSO >26.5 mg/mL to 100 mg/mL )
may be required.[1][4][5][7]
o Requires warming and
Solubility in Ethanol =5 mg/mL (poorly soluble) o
sonication.[1][5][6]
o Maximum solubility is
Solubility in Water Insoluble (<1 mg/mL)

approximately 10-20 pM.[1][7]

] Always aliquot to avoid freeze-
Solution Storage
thaw cycles.[1]

Recommended for long-term
-80°C: 6 months to 1 year _
preservation.[4][7][8]

Suitable for short to
-20°C: 1 to 6 months intermediate-term storage.[4]
[51[8][10]

Experimental Protocols & Visualizations
Experimental Workflow: Preparation and Storage of
AMN107

The following workflow outlines the standard procedure for handling AMN107 from its solid form
to a final working solution for experiments.
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Caption: Workflow for AMN107 handling, from powder to working solution.
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Signaling Pathway: Mechanism of Action of AMN107

AMN107 is a potent and selective tyrosine kinase inhibitor targeting the Bcr-Abl oncoprotein,
which is the causative agent in Chronic Myelogenous Leukemia (CML).[11][12] It binds to the
ATP-binding site of the Abl kinase domain, preventing the autophosphorylation and subsequent
activation of downstream signaling pathways that lead to uncontrolled cell proliferation and
survival.[1][13]
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Caption: AMN107 inhibits the Bcr-Abl kinase, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

